Cas no 1803886-29-4 (1-Bromo-1-(3-bromo-4-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-bromo-4-(methylthio)phenyl)propan-2-one
• CAS No: 1803886-29-4
• MF: C₁₀H₁₀Br₂OS
• MW: 338.05880022049
• CID: 4972115
• Update Time: 2025-05-24

1-Bromo-1-(3-bromo-4-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-bromo-4-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C10H10Br2OS/c1-6(13)10(12)7-3-4-9(14-2)8(11)5-7/h3-5,10H,1-2H3
• InChI Key： NLNKKUUJMZHHKV-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)Br)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-Bromo-1-(3-bromo-4-(methylthio)phenyl)propan-2-one

1-Bromo-1-(3-bromo-4-(methylthio)phenyl)propan-2-one

1-Bromo-1-(3-bromo-4-(methylthio)phenyl)propan-2-one, also known by its CAS registry number CAS No. 1803886-29-4, is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its brominated aromatic ring and a ketone functional group, making it a valuable substrate for various chemical reactions and applications.

The molecular structure of 1-Bromo-1-(3-bromo-4-(methylthio)phenyl)propan-2-one consists of a central propanone moiety (a three-carbon chain with a ketone group at the center). Attached to this propanone is a substituted phenyl ring, which carries two bromine atoms at the 3 and 4 positions, as well as a methylthio group (-SMe) at the 4 position. This substitution pattern suggests that the compound may exhibit interesting electronic properties and reactivity due to the electron-withdrawing effects of the bromine atoms and the electron-donating effects of the methylthio group.

Recent studies have highlighted the potential of this compound in synthetic chemistry, particularly in the construction of bioactive molecules. For instance, researchers have explored its use as an intermediate in the synthesis of heterocyclic compounds, which are often found in pharmaceutical agents. The presence of multiple functional groups (bromine atoms, ketone, and methylthio group) makes it a versatile building block for constructing complex molecular architectures.

In terms of physical properties, 1-Bromo-1-(3-bromo-4-(methylthio)phenyl)propan-2-one is typically a crystalline solid with a melting point in the range of 95–100°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling and purification during synthesis. The compound's stability under standard laboratory conditions is good, though it may undergo degradation under harsh acidic or basic conditions.

The synthesis of this compound involves a multi-step process that typically begins with the bromination of an aromatic ring followed by the introduction of the methylthio group and subsequent ketone formation. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For example, the use of palladium-catalyzed coupling reactions has been reported to facilitate key steps in its preparation.

In terms of applications, 1-Bromo-1-(3-bromo-4-(methylthio)phenyl)propan-2-one has shown promise in medicinal chemistry as a precursor to bioactive compounds with potential anticancer or antimicrobial properties. Its ability to undergo various transformations, such as nucleophilic substitutions or reductions, makes it a valuable intermediate in drug discovery programs. Additionally, its structural features make it an interesting candidate for studying pharmacokinetics and bioavailability.

The study of this compound has also contributed to our understanding of how substituents on aromatic rings influence reactivity and selectivity in chemical reactions. For instance, researchers have investigated how the presence of multiple halogens affects the regioselectivity of electrophilic aromatic substitution reactions. These insights are valuable for designing more efficient synthetic pathways for related compounds.

In conclusion, 1-Bromo-1-(3-bromo-4-(methylthio)phenyl)propan-2-one, with its unique structure and functional groups, represents an important molecule in contemporary organic chemistry. Its versatility as a building block for synthesizing bioactive compounds and its role in advancing our understanding of chemical reactivity make it a subject of ongoing research interest.